Cas no 408335-41-1 (2,4,6-Cycloheptatrien-1-one,2-ethyl-7-hydroxy-)

2,4,6-Cycloheptatrien-1-one,2-ethyl-7-hydroxy- structure
408335-41-1 structure
Product Name:2,4,6-Cycloheptatrien-1-one,2-ethyl-7-hydroxy-
CAS No:408335-41-1
MF:C9H10O2
MW:150.174502849579
CID:326175
PubChem ID:45082925
Update Time:2025-04-19

2,4,6-Cycloheptatrien-1-one,2-ethyl-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Cycloheptatrien-1-one,2-ethyl-7-hydroxy-
    • 2,4,6-Cycloheptatrien-1-one, 2-ethyl-7-hydroxy- (9CI)
    • 2-Ethyl-7-hydroxy-2,4,6-cycloheptatrien-1-one
    • 408335-41-1
    • DTXSID201251278
    • Inchi: 1S/C9H10O2/c1-2-7-5-3-4-6-8(10)9(7)11/h3-6H,2H2,1H3,(H,10,11)
    • InChI Key: JIIKXQBSTRJNBF-UHFFFAOYSA-N
    • SMILES: OC1C(C=CC=CC=1CC)=O

Computed Properties

  • Exact Mass: 150.068
  • Monoisotopic Mass: 150.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 1.8
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